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Compound of Interest

Compound Name: Diallyl carbonate

Cat. No.: B085299 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Diallyl carbonate (DAC), identified by the CAS number 15022-08-9, is a colorless organic

liquid with a characteristic pungent odor.[1] Its chemical structure features a central carbonate

group flanked by two allyl functional groups.[1] This dual functionality, particularly the presence

of reactive double bonds in the allyl moieties, makes it a versatile reagent and monomer in

organic synthesis and polymer chemistry.[1] This guide provides a comprehensive overview of

its properties, synthesis, applications, and safety protocols, tailored for a technical audience.

Chemical and Physical Properties
Diallyl carbonate is characterized by its specific physical constants and structural identifiers,

which are crucial for its application in controlled chemical processes. It is soluble in various

organic solvents, including ethanol, methanol, toluene, and chloroform.[1]

Table 1: Physical and Chemical Properties of Diallyl Carbonate
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Property Value Source(s)

Molecular Formula C₇H₁₀O₃ [1][2]

Molar Mass 142.15 g/mol [1]

Density 0.991 g/mL at 25 °C [1][3][4]

Boiling Point 95-97 °C at 60 mmHg [1][3][4]

172.3 °C at 760 mmHg [2]

Melting Point -70 °C [1]

Flash Point 59 °C (138.2 °F) - closed cup [2][3]

Refractive Index (n20/D) 1.428 [2][3][4]

Vapor Pressure 1.34 mmHg at 25 °C [2]

Water Solubility (log10WS) -1.39 (Calculated) [5]

Octanol/Water Partition

Coefficient (logPoct/wat)
1.512 (Calculated) [2][5]

Table 2: Chemical Identifiers for Diallyl Carbonate
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Identifier Value Source(s)

CAS Number 15022-08-9 [1]

EC Number 239-106-9 [1]

IUPAC Name Bis(prop-2-enyl) carbonate [1]

SMILES C=CCOC(=O)OCC=C [1]

InChI
1S/C7H10O3/c1-3-5-9-7(8)10-

6-4-2/h3-4H,1-2,5-6H2
[1][3]

InChI Key
JKJWYKGYGWOAHT-

UHFFFAOYSA-N
[1][3]

Synonyms
Allyl carbonate, Carbonic acid

diallyl ester
[2][5][6]

Synthesis of Diallyl Carbonate
Diallyl carbonate can be synthesized through several routes involving the reaction of allyl

alcohol with an electrophilic carbonyl donor.[1] The primary methods include reactions with

phosgene, urea, or via transesterification with other carbonates like dimethyl carbonate or

catechol carbonate.[1]
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General Synthesis Workflow for Diallyl Carbonate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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